Cas no 828254-45-1 (Pyridine, 3-(4-methyl-1,2,5-thiadiazol-3-yl)-)

• Product Name: Pyridine, 3-(4-methyl-1,2,5-thiadiazol-3-yl)-
• CAS No: 828254-45-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 682113
• PubChem ID: 69611932
• Update Time: 2025-04-19

Pyridine, 3-(4-methyl-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-methyl-1,2,5-thiadiazol-3-yl)-
• 3-methyl-4-pyridin-3-yl-1,2,5-thiadiazole
• SGUOKOOVCTXYFJ-UHFFFAOYSA-N
• 3-(4-Methyl-1,2,5-thiadiazol-3-yl)pyridine
• SCHEMBL5931880
• 3-methyl-4-pyrid-3-yl-1,2,5-thiadiazole
• 828254-45-1
• DTXSID20741004

• Inchi： 1S/C8H7N3S/c1-6-8(11-12-10-6)7-3-2-4-9-5-7/h2-5H,1H3
• InChI Key： SGUOKOOVCTXYFJ-UHFFFAOYSA-N
• SMILES： S1N=C(C)C(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 177.03606841g/mol
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.9Ų